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Abstract

Pyranthrone, with CAS number 128-70-1, is a synthetically produced vat dye and pigment
known for its vibrant orange-gold color and high stability. While extensively utilized in the textile
and paint industries, its potential applications in biomedical research and drug development
remain largely unexplored. This technical guide provides a comprehensive overview of the
currently available information on pyranthrone, focusing on its physicochemical properties,
synthesis, and purification. It is important to note that, despite extensive searches of scientific
literature and chemical databases, no significant data was found regarding the biological
activity, mechanism of action, or interaction of pyranthrone with cellular signaling pathways.
Furthermore, detailed experimental spectral data (NMR, IR, UV-Vis) are not readily available in
the public domain. This document aims to consolidate the existing knowledge to serve as a
foundational resource for researchers interested in exploring the potential of this compound.

Physicochemical Properties

Pyranthrone is a polycyclic aromatic hydrocarbon characterized by its quinone structure. Its
properties are summarized in the tables below.

Table 1: General and Chemical Properties of
Pyranthrone
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Property Value Source(s)
CAS Number 128-70-1 [1]
Molecular Formula C30H1402 [1][2]
Molecular Weight 406.43 g/mol [2]
IUPAC Name Pyranthrene-8,16-dione [2]

Vat Orange 9, C.l. 59700, Gold
Synonyms [1]

Orange G

Yellow-brown to orange
Appearance [1]

powder

Table 2: Physical Properties of Pyranthrone

Property Value Source(s)
Melting Point >300 °C (decomposes) [1]

Boiling Point 703.7 °C (Predicted) [1]

Density 1.5 g/cm3 [1]

B Insoluble in water; Soluble in
Solubility [1112]
DMSO
LogP 7.01 (Predicted) [1]

Synthesis and Purification

The primary method for synthesizing pyranthrone involves the dimerization and cyclization of
2-methyl-1-anthraquinone. A general experimental protocol, adapted from industrial synthesis
patents, is provided below.

Experimental Protocol: Synthesis of Pyranthrone

Materials:

e 2,2'-dimethyl-1,1'-dianthraquinonyl
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Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Water

Organic hydroxy compound (e.g., beta-ethoxyethanol)

Sulfuric acid (for purification)

Procedure:[3]

Ring Closure: A mixture of 1 part of 2,2'-dimethyl-1,1'-dianthraquinonyl is heated to a
temperature between 110 °C and 160 °C.[3]

e This reaction is carried out in the presence of at least 1 part of an alkali (NaOH or KOH)
dissolved in water to a concentration of at least 30%.[3]

e An organic hydroxy compound (at least 0.1 part) is added as a reducing agent to facilitate
the reaction.[3]

e The mixture is agitated at this temperature for a sufficient time to ensure the complete ring
closure to pyranthrone.[3]

e |solation: The reaction mass is then "drowned" in a large volume of water.[3]
e The precipitated solid pyranthrone is collected by filtration.[3]
» The filter cake is washed thoroughly with water to remove any remaining alkali.[3]

e The product is then dried.[3]

Experimental Protocol: Purification of Pyranthrone (Acid
Pasting)

Materials:
e Crude Pyranthrone

e Concentrated Sulfuric Acid
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o Water
Procedure:[3]

e The crude pyranthrone is dissolved in concentrated sulfuric acid. This process is known as
"acid pasting."[3]

e The solution is then carefully diluted with water, causing the purified pyranthrone to
precipitate out.

e The precipitate is collected by filtration, washed with water until neutral, and then dried to
yield the purified product.

Synthesis and Purification Workflow

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of Pyranthrone.

Spectral Data

Detailed experimental spectral data for pyranthrone, including 1H NMR, 13C NMR, FT-IR, and
UV-Vis spectra, are not readily available in the public scientific literature. Commercial suppliers
may offer to provide some of this data upon request for a specific batch of their product.

Biological Activity and Signaling Pathways

A comprehensive search of scientific databases, including PubMed, Scopus, and Google
Scholar, did not yield any published research on the biological activity of pyranthrone (CAS
128-70-1). While some studies have investigated the anticancer and other biological properties
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of various pyran-containing derivatives, none of these studies specifically mention or test
pyranthrone.[4][5][6][7][8][9]

Consequently, there is no information available regarding the mechanism of action of
pyranthrone, its potential molecular targets, or any signaling pathways it might modulate. This
represents a significant knowledge gap and a potential area for future research.

Logical Relationship: Current Knowledge Gap

Pyranthrone (CAS 128-70-1)

Established Information Significant Knowledge Gap

Unexplored Areas:
Known Properties: - Biological Activity
- Physicochemical Characteristics - Mechanism of Action
- Synthesis as a Vat Dye - Signaling Pathway Interactions

- Detailed Spectral Data

Dpportunity for Investigation

Potential for Future Research

Click to download full resolution via product page

Caption: The current state of knowledge on Pyranthrone highlights a significant research gap.

Safety Information

Based on available safety data sheets, pyranthrone is not classified as a hazardous
substance. However, standard laboratory safety precautions should be observed when
handling this compound. This includes wearing personal protective equipment such as gloves,
safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion
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Pyranthrone is a well-characterized compound in the field of industrial chemistry, with
established methods for its synthesis and purification. However, its potential in the biomedical
and pharmaceutical sciences is completely uncharted territory. The lack of data on its biological
effects and interactions with cellular systems presents a unique opportunity for researchers.
This technical guide consolidates the currently available information to provide a starting point
for such investigations, which could potentially uncover novel therapeutic applications for this
otherwise well-known dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679902?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

